Cas no 93885-20-2 (N-Despropyl Propafenone Oxalate Salt)

• Product Name: N-Despropyl Propafenone Oxalate Salt
• CAS No: 93885-20-2
• MF: C₂₀H₂₃NO₇
• MW: 389.399126291275
• CID: 4728789
• Update Time: 2025-07-15

N-Despropyl Propafenone Oxalate Salt Chemical and Physical Properties

Names and Identifiers

• N-Despropyl Propafenone Oxalate Salt

• Inchi： 1S/C18H21NO3.C2H2O4/c19-12-15(20)13-22-18-9-5-4-8-16(18)17(21)11-10-14-6-2-1-3-7-14;3-1(4)2(5)6/h1-9,15,20H,10-13,19H2;(H,3,4)(H,5,6)
• InChI Key： UMGRCTLZIBOZHC-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(C1C=CC=CC=1OCC(O)CN)(=O)CCC1C=CC=CC=1

N-Despropyl Propafenone Oxalate Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids

Additional information on N-Despropyl Propafenone Oxalate Salt

Comprehensive Overview of N-Despropyl Propafenone Oxalate Salt (CAS No. 93885-20-2): Properties, Applications, and Research Insights

N-Despropyl Propafenone Oxalate Salt (CAS No. 93885-20-2) is a chemically modified derivative of propafenone, a well-known class IC antiarrhythmic agent. This compound has garnered significant attention in pharmaceutical research due to its potential metabolic and pharmacological properties. The oxalate salt form enhances its stability and solubility, making it a subject of interest for drug development and analytical studies. Researchers and industry professionals frequently search for terms like "N-Despropyl Propafenone Oxalate Salt solubility", "CAS 93885-20-2 synthesis", and "propafenone metabolites", reflecting the compound's relevance in modern medicinal chemistry.

The structural uniqueness of N-Despropyl Propafenone Oxalate Salt lies in its removal of the propyl group from the parent molecule, which alters its binding affinity and metabolic pathway. This modification is critical for understanding drug-drug interactions and optimizing therapeutic efficacy. Recent studies have explored its role in cardiac electrophysiology, with keywords such as "antiarrhythmic drug derivatives" and "propafenone metabolite effects" trending in academic databases. The compound's oxalate salt form further ensures improved bioavailability, a hot topic in drug formulation circles.

From a synthetic perspective, CAS 93885-20-2 is often synthesized via controlled hydrolysis of propafenone followed by salt formation with oxalic acid. This process is meticulously documented in patents and journals, addressing common queries like "how to prepare N-Despropyl Propafenone Oxalate Salt" and "analytical methods for 93885-20-2". High-performance liquid chromatography (HPLC) and mass spectrometry are typically employed for purity assessment, aligning with industry demands for precision in active pharmaceutical ingredient (API) characterization.

In the context of drug metabolism, N-Despropyl Propafenone Oxalate Salt serves as a key intermediate or biomarker in pharmacokinetic studies. Its detection in plasma or urine samples helps clinicians evaluate patient adherence and metabolic rates, answering search trends like "propafenone metabolism pathway" and "biomarkers for antiarrhythmic drugs". The compound's low toxicity profile, as evidenced by preclinical data, also makes it a candidate for further toxicological investigations.

Beyond cardiovascular applications, researchers are examining the potential of CAS 93885-20-2 in neurological disorders due to its sodium channel-blocking properties. This interdisciplinary appeal is reflected in search terms such as "ion channel modulators" and "repurposing antiarrhythmic metabolites". Such explorations highlight the compound's versatility and the growing trend of drug repurposing in biomedical research.

Quality control of N-Despropyl Propafenone Oxalate Salt remains a priority for manufacturers, with stringent regulatory guidelines governing its production. FAQs like "93885-20-2 specification standards" and "storage conditions for propafenone derivatives" underscore the industrial focus on compliance and stability. The compound typically appears as a white crystalline powder, with its oxalate salt form ensuring extended shelf-life under controlled environments.

In summary, N-Despropyl Propafenone Oxalate Salt (CAS No. 93885-20-2) represents a nexus of pharmaceutical innovation, bridging gaps between drug metabolism, formulation science, and therapeutic discovery. Its multifaceted applications continue to inspire research, as evidenced by persistent queries around "propafenone derivative mechanisms" and "CAS 93885-20-2 clinical significance". As the scientific community delves deeper into precision medicine, compounds like this will undoubtedly play pivotal roles in shaping future therapies.